Cas no 1340522-11-3 (5-(4-bromo-3-fluorophenyl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(4-bromo-3-fluorophenyl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1340522-11-3
• MF: C₉H₄BrFN₂O₃
• MW: 287.042064666748
• CID: 6397480
• PubChem ID: 63383050
• Update Time: 2025-10-29

5-(4-bromo-3-fluorophenyl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromo-3-fluorophenyl)-1,2,4-oxadiazole-3-carboxylic acid
• 1,2,4-Oxadiazole-3-carboxylic acid, 5-(4-bromo-3-fluorophenyl)-
• CS-0290935
• 1340522-11-3
• EN300-1119823
• AKOS012689282

• Inchi： 1S/C9H4BrFN2O3/c10-5-2-1-4(3-6(5)11)8-12-7(9(14)15)13-16-8/h1-3H,(H,14,15)
• InChI Key： JEBFJSMXSJLEBW-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(Br)C(F)=C2)=NC(C(O)=O)=N1

Computed Properties

• Exact Mass: 285.93893g/mol
• Monoisotopic Mass: 285.93893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.829±0.06 g/cm3(Predicted)
• Boiling Point: 438.6±55.0 °C(Predicted)
• pka: 2.61±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(4-bromo-3-fluorophenyl)-1,2,4-oxadiazole-3-carboxylic acid

Introduction to 5-(4-bromo-3-fluorophenyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1340522-11-3)

5-(4-bromo-3-fluorophenyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1340522-11-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo and fluoro-substituted phenyl group attached to a 1,2,4-oxadiazole ring, which is further functionalized with a carboxylic acid moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The 1,2,4-oxadiazole ring is a heterocyclic compound that has been extensively studied for its diverse biological activities. It is known for its ability to modulate various biological targets, including enzymes, receptors, and ion channels. The presence of the bromo and fluoro substituents on the phenyl ring enhances the compound's lipophilicity and can influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These properties are crucial for optimizing the therapeutic potential of the compound.

Recent studies have highlighted the potential of 5-(4-bromo-3-fluorophenyl)-1,2,4-oxadiazole-3-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The mechanism of action involves the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 5-(4-bromo-3-fluorophenyl)-1,2,4-oxadiazole-3-carboxylic acid has also been investigated for its anticancer properties. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This pathway is crucial for cell growth and survival, and its inhibition can lead to cell cycle arrest and apoptosis.

The carboxylic acid moiety in 5-(4-bromo-3-fluorophenyl)-1,2,4-oxadiazole-3-carboxylic acid also plays a significant role in its biological activities. Carboxylic acids are known to form hydrogen bonds with biological targets, enhancing their binding affinity and selectivity. This property can be exploited to design more potent and selective drugs with improved therapeutic indices.

In terms of chemical synthesis, 5-(4-bromo-3-fluorophenyl)-1,2,4-oxadiazole-3-carboxylic acid can be prepared through a multi-step process involving the reaction of a suitable nitrile with hydrazine to form an intermediate hydrazide, followed by cyclization with an appropriate coupling agent to form the 1,2,4-oxadiazole ring. The bromo and fluoro substituents can be introduced via standard halogenation reactions. The synthesis of this compound has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The physicochemical properties of 5-(4-bromo-3-fluorophenyl)-1,2,4-oxadiazole-3-carboxylic acid have also been extensively characterized. It is a white crystalline solid with a melting point of approximately 180°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) but has limited solubility in water. This solubility profile can be advantageous for certain drug delivery systems but may require formulation strategies to enhance bioavailability.

To further explore the potential applications of 5-(4-bromo-3-fluorophenyl)-1,2,4-oxadiazole-3-carboxylic acid, several preclinical studies have been conducted. These studies have evaluated the compound's safety profile and pharmacological effects in animal models. Results from these studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings support its potential for further clinical development.

In conclusion, 5-(4-bromo-3-fluorophenyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1340522-11-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable physicochemical properties make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its therapeutic potential for various diseases.